Cas no 10129-70-1 (Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1))

• Product Name: Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1)
• CAS No: 10129-70-1
• MF: C₁₄H₁₄IN
• MW: 323.172135829926
• CID: 223672
• PubChem ID: 12946925
• Update Time: 2025-04-19

Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1)
• 1-methyl-4-[(E)-2-phenylethenyl]pyridin-1-ium,iodide
• 1-Methyl-4-strylpyridiniumiodide (7CI)
• 1-Methyl-4-styrylpyridinium iodide (6CI)
• Pyridinium, 1-methyl-4-(2-phenylethenyl)-,iodide (9CI)
• Pyridinium, 1-methyl-4-styryl-, iodide (8CI)
• 10129-70-1
• NSC77998
• trans-4-styryl-1-methylpyridiniumiodide
• NSC-77998
• CHEMBL441492

• Inchi： 1S/C14H14N.HI/c1-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13;/h2-12H,1H3;1H/q+1;/p-1/b8-7+;
• InChI Key： GNKSSHJEDYJKMZ-USRGLUTNSA-M
• SMILES： [I-].[N+]1(C)C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 308.9071
• Monoisotopic Mass: 323.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• PSA: 3.88
• LogP: -0.31450